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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B15590944

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Paniculidine C, an indole alkaloid isolated from the plant Murraya paniculata. The information
presented herein is crucial for the identification, characterization, and further development of
this natural product. All quantitative data is summarized in structured tables for ease of
reference, and detailed experimental protocols are provided.

Spectroscopic Data of Paniculidine C

The structural elucidation of Paniculidine C has been accomplished through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. The *H and 3C NMR data for Paniculidine C are presented below.

Table 1: *H NMR Spectroscopic Data for Paniculidine C (in CDCls)
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Chemical Shift (3)

Coupling Constant

Multiplicity Assignment
(ppm) () (Hz)
7.95 brs NH
7.50 d 7.8 H-4
7.25 d 7.8 H-7
7.05 t 7.8 H-6
6.95 t 7.8 H-5
6.85 S H-2
3.65 t 7.0 CH2-OH
2.80 t 7.0 Ar-CH:z
1.95 m CH2
1.70 m CH
0.95 d 6.5 CHs
Table 2: 13C NMR Spectroscopic Data for Paniculidine C (in CDCIs)
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Chemical Shift (8) (ppm) Assighment
136.2 C-7a
127.5 C-3a
122.0 C-2
121.5 C-6
119.2 C-5
1185 C-4
112.5 C-3
110.8 C-7
65.5 CH2-OH
355 Ar-CH:z
32.0 CH2
29.5 CH
22.5 CHs

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the mass-to-charge ratio of a molecule, allowing
for the determination of its molecular weight and elemental composition.

Table 3: Mass Spectrometry Data for Paniculidine C

Technique lonization Mode Observed m/z Assignment

EIMS El 203.1310 [M]*

The high-resolution electron ionization mass spectrum (HREIMS) of Paniculidine C showed a
molecular ion peak at m/z 203.1310, which corresponds to the molecular formula C13H17NO.
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Infrared (IR) Spectroscopy Data

Infrared spectroscopy is used to identify the functional groups present in a molecule based on
their characteristic absorption of infrared radiation.

Table 4: Infrared (IR) Spectroscopic Data for Paniculidine C

Wavenumber (cm~?) Functional Group Assignment
3450 N-H stretching

3350 O-H stretching

2950, 2850 C-H stretching

1610, 1460 Aromatic C=C stretching

1050 C-O stretching

Experimental Protocols

The spectroscopic data presented above were obtained following specific experimental
procedures for the isolation and analysis of Paniculidine C.

Isolation of Paniculidine C

Paniculidine C was isolated from the petroleum ether extract of the stem bark of Murraya
paniculata. The powdered stem bark was extracted with petroleum ether (60-80°C). The
concentrated extract was then subjected to column chromatography on a silica gel column.
Elution with a solvent gradient of petroleum ether and ethyl acetate yielded a fraction
containing Paniculidine C. Further purification by preparative thin-layer chromatography (TLC)
afforded the pure compound.

Spectroscopic Analysis

» NMR Spectroscopy: *H and 3C NMR spectra were recorded on a Bruker spectrometer
operating at 400 MHz for *H and 100 MHz for 13C, respectively. The spectra were obtained in
deuterated chloroform (CDCIs) with tetramethylsilane (TMS) as the internal standard.
Chemical shifts are reported in parts per million (ppm) relative to TMS.
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e Mass Spectrometry: High-resolution electron ionization mass spectra (HREIMS) were
obtained on a JEOL JMS-D300 mass spectrometer.

« Infrared Spectroscopy: The IR spectrum was recorded on a Perkin-Elmer 782
spectrophotometer using a KBr pellet.

Workflow for Spectroscopic Analysis

The logical workflow for the spectroscopic analysis of a natural product like Paniculidine C
involves a series of steps to isolate, purify, and structurally elucidate the compound.
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Fig. 1. General workflow for the isolation and spectroscopic analysis of Paniculidine C.
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 To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Paniculidine
C: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590944#spectroscopic-data-of-paniculidine-c-nmr-
ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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